(2E)-3-(4-ethoxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one
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Description
(2E)-3-(4-ethoxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C18H18O2 and its molecular weight is 266.34. The purity is usually 95%.
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Scientific Research Applications
Amyloid Imaging in Alzheimer's Disease
Amyloid imaging in Alzheimer's disease leverages specific compounds for in vivo brain imaging to detect amyloid plaques, a hallmark of the disease. Compounds such as [18F]FDDNP and 11C-PIB have been studied for their ability to differentiate between Alzheimer's disease patients and healthy controls, with significant implications for early detection and the evaluation of antiamyloid therapies (Nordberg, 2007).
Environmental Fate of Chemical Compounds
The environmental fate of alkylphenols and alkylphenol ethoxylates, which are widely used in industrial applications, has been a subject of extensive research. These studies focus on how these compounds degrade in wastewater treatment plants or the environment, their biotransformation, and potential impact on wildlife and humans due to their endocrine-disrupting capabilities (Ying, Williams, & Kookana, 2002).
Advanced Oxidation Processes for Water Treatment
Research on advanced oxidation processes (AOPs) for the degradation of contaminants like acetaminophen in water highlights the pathway, by-products, and potential biotoxicity of these processes. AOPs have been shown to generate a variety of kinetics and mechanisms, leading to the production of different by-products, underscoring the need for further exploration of these methods for environmental safety and protection (Qutob, Hussein, Alamry, & Rafatullah, 2022).
Poly(3,4-ethylenedioxythiophene) in Thermoelectric Materials
Poly(3,4-ethylenedioxythiophene) (PEDOT)-based materials have shown promise in thermoelectric applications, with research indicating that these materials could achieve a ZT close to 10−1 to 100 in the future. The inherent attributes of PEDOT, such as its weight, size, and flexibility, make it a potential candidate for military and niche applications, demonstrating the versatility and potential of organic materials in thermoelectricity (Yue & Xu, 2012).
Properties
IUPAC Name |
(E)-3-(4-ethoxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one |
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InChI |
InChI=1S/C18H18O2/c1-3-20-17-11-6-15(7-12-17)8-13-18(19)16-9-4-14(2)5-10-16/h4-13H,3H2,1-2H3/b13-8+ |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBJALZMAELXFMU-MDWZMJQESA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C=CC(=O)C2=CC=C(C=C2)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
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Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC=C(C=C1)/C=C/C(=O)C2=CC=C(C=C2)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18O2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.3 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
39059-95-5 |
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Record name | 4-ETHOXY-4'-METHYLCHALCONE | |
Source | European Chemicals Agency (ECHA) | |
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